2-phenyltetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione

• IUPAC Name: 2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,2-a]pyridazine-1,3-dione
• InChI: InChI=1S/C12H13N3O2/c16-11-13-8-4-5-9-14(13)12(17)15(11)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key: NHLQFWKTUBSVRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=O)N(C(=O)N2C1)C3=CC=CC=C3
• Molecular Formula: C12H13N3O2
• DSSTOX Substance ID: DTXSID40221419
• Molecular Weight: 231.25 g/mol
• CAS RN: 71248-08-3

Description

Synthesis Analysis

The synthesis of derivatives within the class of 1,2,4-triazolo[1,2-a]pyridazine compounds involves several innovative methodologies, emphasizing the diversity of approaches to accessing these heterocyclic frameworks. A notable method includes the use of iodine(III)-mediated synthesis, facilitating the construction of triazolo-pyridine structures through oxidative cyclization, demonstrating the versatility and efficiency of hypervalent iodine reagents in heterocyclic synthesis (Prakash et al., 2011). Additionally, the generation and dienophilic properties of related compounds highlight the reactivity of these structures in cycloaddition reactions, further expanding the synthetic toolkit for accessing triazolo[1,2-a]pyridazine derivatives (Theocharis et al., 1990).

Molecular Structure Analysis

Structural elucidation and analysis of these compounds often employ techniques such as X-ray diffraction, NMR, and DFT calculations, providing insight into their molecular geometry, electronic structure, and conformational dynamics. For instance, studies on similar heterocyclic compounds have underscored the importance of X-ray analysis and DFT calculations in confirming the structure and understanding the electronic properties of these molecules (Sallam et al., 2021).